Cas no 28122-25-0 (Benzene,1-ethyl-2-(phenylmethyl)-)

Benzene,1-ethyl-2-(phenylmethyl)- structure
28122-25-0 structure
Product Name:Benzene,1-ethyl-2-(phenylmethyl)-
CAS No:28122-25-0
MF:C15H16
MW:196.287544250488
CID:258220
PubChem ID:119823
Update Time:2025-04-19

Benzene,1-ethyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethyl-2-(phenylmethyl)-
    • 1-benzyl-2-ethylbenzene
    • 1-Ethyl-2-benzylbenzene
    • 2'-Ethyldiphenylmethane
    • 2-Ethyldiphenylmethane
    • Methane, (o-ethylphenyl)phenyl-
    • DTXSID20182397
    • 28122-25-0
    • 1-Benzyl-2-ethylbenzene #
    • (o-ethylphenyl)phenylmethane
    • 1-BENZYL-2-ETHYL-BENZENE
    • NSC92818
    • NSC-92818
    • 1-Ethyl-2-(phenylmethyl)benzene
    • NSC 92818
    • (2-ethylphenyl)phenylmethane
    • Benzene, 1-ethyl-2-(phenylmethyl)-
    • Inchi: 1S/C15H16/c1-2-14-10-6-7-11-15(14)12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
    • InChI Key: SADTWSHFQKKIAT-UHFFFAOYSA-N
    • SMILES: C1(C=CC=CC=1CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 196.12528
  • Monoisotopic Mass: 196.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.9883 (estimate)
  • Melting Point: -11.12°C
  • Boiling Point: 290.86°C
  • Flash Point: 128.5°C
  • Refractive Index: 1.5678
  • PSA: 0
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